Cas no 121324-51-4 (Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis-)

Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis- structure
121324-51-4 structure
Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis-
121324-51-4
C20H26N4O2
354.44604
181366
147656

Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis- Properties

Names and Identifiers

    • Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis-
    • 3-[6-(3-carbamimidoylphenoxy)hexoxy]benzenecarboximidamide
    • 1,6-Di(3-amidinophenoxy)hexane
    • 3,3'-(1,6-Hexanediylbis(oxy))bis-benzenecarboximidamide
    • 3-[6-(3-carbamimidoylphenoxy)hexoxy]benzamidine
    • CHEMBL22947
    • DTXSID60153228
    • 121324-51-4
    • +Expand
    • VHMMXGSRKCGGJH-UHFFFAOYSA-N
    • InChI=1S/C20H26N4O2/c21-19(22)15-7-5-9-17(13-15)25-11-3-1-2-4-12-26-18-10-6-8-16(14-18)20(23)24/h5-10,13-14H,1-4,11-12H2,(H3,21,22)(H3,23,24)
    • NC(C1=CC=CC(OCCCCCCOC2=CC=CC(C(=N)N)=C2)=C1)=N

Computed Properties

  • 354.20578
  • 4
  • 4
  • 11
  • 354.205576
  • 26
  • 404
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.9
  • 118

Experimental Properties

  • 118.2
  • 1.587
  • 554.2°Cat760mmHg
  • 289°C
  • 1.19

Benzenecarboximidamide,3,3'-[1,6-hexanediylbis(oxy)]bis- Related Literature

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